4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole

• IUPAC Name: 4-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-2,1,3-benzoxadiazole
• InChI: InChI=1S/C16H15ClN4O3S/c17-12-3-1-4-13(11-12)20-7-9-21(10-8-20)25(22,23)15-6-2-5-14-16(15)19-24-18-14/h1-6,11H,7-10H2
• InChI Key: MZBFPGYDWQULDG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=CC4=NON=C43
• Molecular Formula: C16H15ClN4O3S
• Molecular Weight: 378.8 g/mol

Description

4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole involves the inhibition of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole activity. 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole is involved in the phosphorylation of various substrates such as tau protein, beta-catenin, and insulin receptor substrate-1. Inhibition of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole activity leads to the activation of downstream signaling pathways and cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole have been extensively studied in various cell lines and animal models. It has been shown to improve cognitive function in animal models of Alzheimer's disease by reducing amyloid-beta deposition and tau hyperphosphorylation. It has also been shown to improve insulin sensitivity in animal models of diabetes by activating the insulin signaling pathway.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole in lab experiments is its specificity towards 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole inhibition. This allows for the study of downstream signaling pathways and cellular processes that are regulated by 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole. However, the main limitation of using 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole is its potential off-target effects. It is important to use appropriate controls and analytical techniques to confirm the specificity of the compound towards 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole inhibition.

Future Directions

There are several future directions for the use of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole in scientific research. One potential direction is the study of its effects on other cellular processes and signaling pathways that are regulated by 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole. Another potential direction is the development of more potent and selective 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole inhibitors with fewer off-target effects. Finally, the use of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole in clinical trials for the treatment of various diseases such as Alzheimer's disease and diabetes is an exciting future direction.

Synthesis Methods

The synthesis of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole involves the reaction of 3-chlorophenylpiperazine with 4-aminobenzenesulfonyl chloride in the presence of a base. The reaction mixture is then heated to obtain the desired product. The purity of the product is confirmed using various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole has been extensively used in scientific research due to its inhibitory activity against glycogen synthase kinase-3 (4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole). 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole is a serine/threonine kinase that plays a crucial role in various cellular processes such as cell signaling, gene expression, and apoptosis. Dysregulation of 4-{[4-(3-chlorophenyl)-1-piperazinyl]sulfonyl}-2,1,3-benzoxadiazole has been implicated in various diseases such as Alzheimer's disease, diabetes, and cancer.